molecular formula C27H25N3O2S B2465585 [14-Methyl-5-(3-methylphenyl)-7-{[(3-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol CAS No. 892415-21-3

[14-Methyl-5-(3-methylphenyl)-7-{[(3-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

Cat. No. B2465585
CAS RN: 892415-21-3
M. Wt: 455.58
InChI Key: MDNSSKFFEMSGMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[14-Methyl-5-(3-methylphenyl)-7-{[(3-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C27H25N3O2S and its molecular weight is 455.58. The purity is usually 95%.
BenchChem offers high-quality [14-Methyl-5-(3-methylphenyl)-7-{[(3-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [14-Methyl-5-(3-methylphenyl)-7-{[(3-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalyst and Solvent-Free Synthesis

Research by Moreno-Fuquen et al. (2019) describes an efficient approach for the regioselective synthesis of heterocyclic compounds through catalyst- and solvent-free conditions, highlighting the importance of such methodologies in developing environmentally friendly chemical processes. This study focuses on the synthesis and theoretical studies of heterocyclic amides, providing a foundation for understanding how similar complex molecules might be synthesized (Moreno-Fuquen et al., 2019).

Multistep Synthesis of Thiopeptide Antibiotics

Bagley et al. (2005) explored the Bohlmann-Rahtz heteroannulation reactions to synthesize dimethyl sulfomycinamate, showcasing a multistep synthesis process. This work is crucial for developing synthetic routes to complex organic molecules, potentially including compounds with similar structures to the one (Bagley et al., 2005).

Intramolecular Hydroamination

Baker et al. (2000) investigated the intramolecular hydroamination of a triazacyclononane derivative, leading to the formation of an azoniaspiro[4.8]tridecane cation. This study's findings on cationic species and their structural characterization are relevant to understanding reactions that similar complex molecules might undergo (Baker et al., 2000).

Synthesis and Reactivity of Heterocyclic Systems

Laurens et al. (2001) prepared a new heterocyclic system and explored its structure and reactivity, focusing on the methanolysis process catalyzed by acid. The research provides insight into the synthesis and potential reactivity of complex heterocyclic molecules, which could be extrapolated to understand the applications of similar compounds (Laurens et al., 2001).

Iridium(I) Complexes in Catalytic Hydrogenations

Guerriero et al. (2011) discussed the synthesis and characterization of iridium(I) complexes with functionalized phosphine derivatives for use in catalytic hydrogenations. This study illustrates the potential application of complex organometallic compounds in catalysis, relevant to the broader context of chemical synthesis and materials science (Guerriero et al., 2011).

properties

IUPAC Name

[14-methyl-5-(3-methylphenyl)-7-[(3-methylphenyl)methylsulfanyl]-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H25N3O2S/c1-16-6-4-8-19(10-16)15-33-27-23-12-22-21(14-31)13-28-18(3)24(22)32-26(23)29-25(30-27)20-9-5-7-17(2)11-20/h4-11,13,31H,12,14-15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MDNSSKFFEMSGMQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC(=C5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H25N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

455.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[14-Methyl-5-(3-methylphenyl)-7-{[(3-methylphenyl)methyl]sulfanyl}-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.